![molecular formula C21H22F3N3O2 B4397824 N-[4-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}carbonyl)phenyl]propanamide](/img/structure/B4397824.png)
N-[4-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}carbonyl)phenyl]propanamide
Overview
Description
N-[4-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}carbonyl)phenyl]propanamide is a chemical compound that is commonly referred to as TFP or TFP-amide. It is a synthetic molecule that has been extensively studied for its potential applications in scientific research. TFP-amide has been found to have a wide range of biochemical and physiological effects, making it a promising compound for use in various fields of research.
Mechanism of Action
TFP-amide works by binding to the dopamine transporter and preventing the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which can have a wide range of effects on neuronal function.
Biochemical and Physiological Effects:
TFP-amide has been found to have a wide range of biochemical and physiological effects. In addition to its effects on dopamine transport, TFP-amide has also been found to modulate the activity of other neurotransmitter systems, including serotonin and norepinephrine. TFP-amide has also been found to have anti-inflammatory properties, making it a promising compound for use in the treatment of inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of TFP-amide is its potency and selectivity as a dopamine transporter inhibitor. This makes it a valuable tool for studying the role of dopamine in the brain. However, TFP-amide also has some limitations. For example, it has a relatively short half-life in vivo, which can make it difficult to use in certain experiments.
Future Directions
There are many potential future directions for research on TFP-amide. One promising area of research is the development of more potent and selective dopamine transporter inhibitors based on the structure of TFP-amide. Another area of research is the use of TFP-amide in the treatment of inflammatory disorders. Finally, TFP-amide could also be used as a tool for studying the role of dopamine in the development of addiction and other neuropsychiatric disorders.
Scientific Research Applications
TFP-amide has been extensively studied for its potential applications in scientific research. One of the most promising applications of TFP-amide is in the field of neuroscience. TFP-amide has been found to be a potent and selective inhibitor of the dopamine transporter, making it a valuable tool for studying the role of dopamine in the brain.
properties
IUPAC Name |
N-[4-[4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl]phenyl]propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22F3N3O2/c1-2-19(28)25-17-8-6-15(7-9-17)20(29)27-12-10-26(11-13-27)18-5-3-4-16(14-18)21(22,23)24/h3-9,14H,2,10-13H2,1H3,(H,25,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSALKHSNTJJFDZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22F3N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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